Continuous-flow chemiluminometric determination of tetracyclines in pharmaceutical preparations and honey by oxidation with N-bromosuccinimide
ANALYSTANALYST Pub Date: DOI: 10.1039/AN9931800633
Abstract
A continuous flow chemiluminometric method for determining 0.050–3.00 µg cm–3 of tetracycline, 0.50–5.00 µg cm–3 of oxytetracycline, 0.50–7.00 µg cm–3 of doxycycline and chlorotetracycline and 0.30–3.00 µg cm–3 of demeclocycline in pharmaceutical preparations and honey is described. The method is based on the chemiluminescence produced by the action of N-bromosuccinimide on tetracyclines in alkaline solution. The emission intensity is greatly enhanced by the presence of ammonia. The procedure is automated and solutions can be analysed at a rate of 130 h–1 with a relative error of about 2%. During evaluation of possible interferences of the method, recoveries from solutions with common excipients and other concomitant compounds were in the ranges 97.8–104.0 and 96.6–109.4%, respectively. Recoveries of various tetracyclines from commercial formulations and honey samples were in the ranges 95.2–103.7 and 89.2–106.6%, respectively. The results obtained for the assay of commercial pharmaceutical preparations compared well with those obtained by an official method and demonstrated accuracy and precision (⩽5%).
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